6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione
Overview
Description
6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione, also known as anthranilic acid hydrazide or 2,4-dioxo-1,2,3,4-tetrahydrobenzo[f]quinazoline-6-carboxamide, is a heterocyclic organic compound. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Mechanism Of Action
The mechanism of action of 6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins in the body. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione has been shown to have a range of biochemical and physiological effects in vitro and in vivo. It has been found to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in macrophages. It has also been found to inhibit the growth and proliferation of cancer cells in various cell lines and animal models.
Advantages And Limitations For Lab Experiments
The advantages of using 6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione in lab experiments include its relatively low cost, availability, and ease of synthesis. It can also be used as a starting material for the synthesis of other heterocyclic compounds with potential biological activities. However, its solubility in water is limited, which may affect its bioavailability and efficacy in certain applications.
Future Directions
There are many potential future directions for research on 6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione. One promising area is the development of novel drugs based on its chemical structure and biological activities. Another area is the investigation of its mechanism of action and potential targets in the body. Additionally, the synthesis of new derivatives and analogs of 6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione may lead to compounds with improved efficacy and specificity.
Scientific Research Applications
6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione has been extensively studied for its potential applications in various scientific fields. It has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial activities, making it a promising candidate for drug development. It has also been used as a precursor for the synthesis of other heterocyclic compounds with potential biological activities.
properties
IUPAC Name |
6-amino-1,3-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c9-4-1-2-6-5(3-4)7(11)10-8(12)13-6/h1-3H,9H2,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQBHIDQYRBFXNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C(=O)NC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40287277 |
Source
|
| Record name | 6-amino-2h-1,3-benzoxazine-2,4(3h)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40287277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-2h-1,3-benzoxazine-2,4(3h)-dione | |
CAS RN |
4297-75-0 |
Source
|
| Record name | NSC50118 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50118 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-amino-2h-1,3-benzoxazine-2,4(3h)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40287277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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